(1S)-1-(3-bromo-4-fluorophenyl)ethan-1-amine

• IUPAC Name: (1S)-1-(3-bromo-4-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H9BrFN/c1-5(11)6-2-3-8(10)7(9)4-6/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key: GLMDQQAMANPGCU-YFKPBYRVSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)Br)N
• Isomeric SMILES: C[C@@H](C1=CC(=C(C=C1)F)Br)N
• Molecular Formula: C8H9BrFN
• Molecular Weight: 218.07 g/mol

Description

(1S)-1-(3-bromo-4-fluorophenyl)ethan-1-amine, also known as 1-bromo-4-fluorophenyl ethanamine, is an organic chemical compound that is used in various scientific and industrial applications. It is a colorless, crystalline solid with a melting point of 91-93°C and a boiling point of 230-232°C. The compound is soluble in water, alcohols, and ethers, and is insoluble in nonpolar solvents. It is a versatile compound that has a wide range of applications in the scientific and industrial fields.

Scientific Research Applications

Synthesis and Material Development

• Amino-3-fluorophenyl Boronic Acid Synthesis : A derivative related to "(1S)-1-(3-bromo-4-fluorophenyl)ethan-1-amine" was synthesized for use in constructing glucose sensing materials that operate at physiological pH, indicating its potential application in biomedical sensors and devices (Das et al., 2003).
• Benzimidazoles Synthesis : The compound has been implicated in the synthesis of benzimidazoles, which are crucial in medicinal chemistry for their diverse biological activities (Lygin & Meijere, 2009).
• Liquid Crystalline Polyethers : Research on substituted diarylethanes, closely related to the target compound, has contributed to the development of materials with specific mesomorphic properties, useful in the field of liquid crystal displays and other electronic applications (Tinh et al., 1979).

Chemical Synthesis and Characterization

• Intermediate for Biologically Active Compounds : The compound serves as an important intermediate in the synthesis of various biologically active compounds, highlighting its role in pharmaceutical research and development (Wang et al., 2016).
• Synthesis of Chroman-2-ylidene Derivatives : It is involved in the synthesis of chroman-2-ylidene derivatives through ruthenium-catalyzed reactions, indicating its utility in complex organic syntheses and potential pharmaceutical applications (Bustelo et al., 2007).